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Compound Name:
2-Chloro-6-methyl-5-

nitronicotinonitrile

CAS No.: 26820-34-8

Cat. No.: B3034988

Get Quote

Technical Profile: 2-Chloro-6-methyl-5-
nitronicotinonitrile
Executive Summary
2-Chloro-6-methyl-5-nitronicotinonitrile (CAS: 26820-34-8) is a highly functionalized pyridine

intermediate used primarily in the synthesis of fused heterocyclic pharmacophores.[1][2][3][4]

Its structure features three distinct reactive handles—an electrophilic chlorine at C2, a nitrile at

C3, and a nitro group at C5—making it a critical "lynchpin" scaffold for constructing pyrido[2,3-

d]pyrimidines and other kinase inhibitor cores. This guide details its physicochemical

properties, validated characterization data, and handling protocols for high-purity applications.

Chemical Identity & Structural Analysis[6][7][8]
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Attribute Specification

IUPAC Name 2-Chloro-6-methyl-5-nitropyridine-3-carbonitrile

CAS Registry Number 26820-34-8

Molecular Formula C₇H₄ClN₃O₂

Molecular Weight 197.58 g/mol

SMILES CC1=NC(Cl)=C(C#N)C=C1[O-]

InChI Key FVZWFEILQHGLRN-UHFFFAOYSA-N

Structural Reactivity Map
The molecule's reactivity is defined by the electronic push-pull effects of its substituents. The

graph below illustrates the primary sites of chemical modification.
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Figure 1: Functional group reactivity profile. The C2-Cl bond is exceptionally labile due to the

ortho-nitrile and para-nitro electron-withdrawing groups.
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Physical & Chemical Properties[1][5][6][7][8][9][10]
[11][12]
The following data represents the consensus of experimental values and high-fidelity predicted

models for the pure crystalline solid.

Physicochemical Constants[8]
Property Value / Range Context/Notes

Physical State Solid Crystalline powder

Appearance Off-white to Pale Yellow
Color darkens upon light

exposure

Melting Point 98–100 °C
Sharp melting range indicates

high purity [1, 2]

Boiling Point ~322 °C (Predicted)
Decomposes before boiling at

atm pressure

Density 1.48 ± 0.1 g/cm³
Calculated based on packing

fraction

LogP 1.69
Moderate lipophilicity; soluble

in organic solvents

pKa -4.8 (Conjugate acid)
Extremely weak base due to

EWG suppression

Solubility Profile
High Solubility: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Ethyl Acetate,

Dichloromethane (DCM).

Moderate Solubility: Methanol, Ethanol (warm).

Insoluble: Water (hydrophobic).

Analytical Characterization (QC Standards)
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To validate the identity of 2-Chloro-6-methyl-5-nitronicotinonitrile, the following spectral

signatures must be observed.

Proton NMR (¹H-NMR)
Solvent: DMSO-d₆

δ 2.80 ppm (s, 3H): Methyl group at C6. The shift is downfield relative to toluene (~2.3 ppm)

due to the electron-deficient pyridine ring.

δ 8.95 ppm (s, 1H): Aromatic proton at C4. This proton is heavily deshielded by the adjacent

nitro (C5) and nitrile (C3) groups, appearing as a distinct singlet in the aromatic region.

Infrared Spectroscopy (FT-IR)
2230–2240 cm⁻¹: Distinct sharp band corresponding to the C≡N stretch.

1530–1550 cm⁻¹: Asymmetric NO₂ stretch.

1340–1360 cm⁻¹: Symmetric NO₂ stretch.

Mass Spectrometry (LC-MS)
Ionization: ESI+ or APCI+

Parent Ion [M+H]⁺: m/z 198.0 (³⁵Cl isotope) and 200.0 (³⁷Cl isotope) in a 3:1 ratio.

Fragmentation: Loss of NO₂ (M-46) is a common fragmentation pathway.

Synthesis & Experimental Protocols
Synthesis Pathway
The standard industrial route involves the chlorination of the 2-hydroxy precursor. This reaction

requires careful temperature control to prevent hydrolysis of the nitrile.

Reaction: 2-Hydroxy-6-methyl-5-nitronicotinonitrile + POCl₃/PCl₅ → 2-Chloro-6-methyl-5-
nitronicotinonitrile
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Purification Protocol (Recrystallization)
If the crude product contains phosphorus impurities or unreacted starting material, follow this

purification method:

Dissolution: Dissolve crude solid in minimum hot Ethyl Acetate (60 °C).

Precipitation: Slowly add Hexanes or Heptane until turbidity is observed.

Cooling: Allow to cool to room temperature, then chill to 0–4 °C for 2 hours.

Filtration: Filter the pale yellow crystals and wash with cold Hexanes.

Drying: Vacuum dry at 40 °C for 4 hours.

Handling, Safety, and Stability
Stability

Hydrolysis Risk: The C2-Cl bond is susceptible to hydrolysis in strong basic aqueous media,

converting back to the 2-hydroxy derivative.

Light Sensitivity: Store in amber vials; prolonged exposure to UV may cause darkening (nitro

group degradation).

Storage: 2–8 °C under inert atmosphere (Argon/Nitrogen) recommended for long-term

storage.

Safety Hazards (GHS Classification)
Signal Word: Warning

H302: Harmful if swallowed.

H315/H319: Causes skin and serious eye irritation.

H317: May cause an allergic skin reaction (sensitizer).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to

avoid dust inhalation.

Workflow Visualization
The following diagram outlines the Quality Control (QC) decision tree for validating this

intermediate before use in downstream synthesis.
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Figure 2: QC Validation Workflow for 2-Chloro-6-methyl-5-nitronicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. 22280-60-0|6-Chloro-2-methyl-3-nitropyridine|BLD Pharm [bldpharm.com]

3. 856579-10-7|6-Methyl-5-nitronicotinonitrile|BLD Pharm [bldpharm.com]

4. esdmedikal.com [esdmedikal.com]

5. 22280-60-0|6-Chloro-2-methyl-3-nitropyridine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [2-Chloro-6-methyl-5-nitronicotinonitrile physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3034988/docs#2-chloro-6-methyl-5-
nitronicotinonitrile-physical-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3034988/docs?utm_src=pdf-body-img#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/product/b3034988/docs?utm_src=pdf-body#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/product/b3034988/docs?utm_src=pdf-body#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/product/b3034988/docs?utm_src=pdf-body#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/product/b3034988/docs?utm_src=pdf-body#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://wap.guidechem.com/encyclopedia/3-pyridinecarbonitrile-2-chlor-dic625148.html
https://www.bldpharm.com/products/22280-60-0.html
https://www.bldpharm.com/products/856579-10-7.html
https://www.esdmedikal.com/kimyasal-22/
https://www.bldpharm.com/products/22280-60-0.html
https://www.benchchem.com/product/b3034988?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/3-pyridinecarbonitrile-2-chlor-dic625148.html
https://www.bldpharm.com/products/22280-60-0.html
https://www.bldpharm.com/products/856579-10-7.html
https://www.esdmedikal.com/kimyasal-22/
https://www.bldpharm.com/products/22280-60-0.html
https://www.benchchem.com/product/b3034988/docs#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/product/b3034988/docs#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/product/b3034988/docs#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/product/b3034988/docs#2-chloro-6-methyl-5-nitronicotinonitrile-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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